Cas no 2228401-73-6 (3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid)

• Product Name: 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid
• CAS No: 2228401-73-6
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6399363
• PubChem ID: 165680064
• Update Time: 2025-10-28

3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid
• 2228401-73-6
• EN300-1885561
• 3-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)propanoic acid

• Inchi： 1S/C15H22N2O4/c1-9-7-10(11(16)8-13(18)19)5-6-12(9)17-14(20)21-15(2,3)4/h5-7,11H,8,16H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： ZWKUTBIAXFQHPT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(CC(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid

Introduction to 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid (CAS No. 2228401-73-6)

3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid, identified by the CAS number 2228401-73-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structural framework, exhibits potential applications in the development of novel therapeutic agents and biochemical research. Its molecular structure incorporates multiple functional groups, including amino and carbamate functionalities, which contribute to its unique chemical properties and reactivity.

The structural motif of 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid consists of a propanoic acid backbone substituted with a phenyl ring at the third carbon position. The phenyl ring is further modified with an amino group at the fourth position and a tert-butoxy carbamate group at the same position. This intricate arrangement of substituents imparts distinct chemical characteristics, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of compounds with multifunctional properties for therapeutic applications. The presence of both amino and carbamate groups in 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid makes it a versatile building block for constructing more complex molecules. These functional groups can participate in various chemical reactions, such as coupling reactions, condensation reactions, and hydrolysis, facilitating the synthesis of pharmacologically active compounds.

One of the key areas where this compound has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, including signal transduction, protein degradation, and cellular regulation. Inhibiting specific proteases has been an effective strategy for treating various diseases, such as cancer, inflammation, and infectious diseases. The structural features of 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid make it a potential lead compound for designing protease inhibitors with high specificity and efficacy.

Recent studies have highlighted the importance of optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability, to enhance therapeutic outcomes. The tert-butoxy carbamate group in 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid can be exploited to improve solubility and pharmacokinetic profiles of derived compounds. Additionally, this group can serve as a protecting group during synthetic processes, allowing for selective deprotection under mild conditions to yield the desired final product.

The phenyl ring modification at the fourth position introduces steric hindrance and electronic effects that can influence binding affinity to biological targets. By strategically modifying this moiety, researchers can fine-tune the interactions between the compound and its intended target proteins or enzymes. This level of structural control is essential for developing high-affinity ligands with minimal off-target effects.

In addition to its protease inhibition potential, 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid may also find applications in other therapeutic areas. For instance, its structural framework could be adapted for designing kinase inhibitors or other enzyme-targeted drugs. The versatility of this compound lies in its ability to serve as a scaffold for generating structurally diverse derivatives with tailored biological activities.

The synthesis of 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, can be employed to construct the desired molecular architecture efficiently. These synthetic strategies not only enhance production efficiency but also allow for scalable manufacturing processes suitable for industrial applications.

The pharmacological evaluation of derivatives derived from 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid is currently underway in several research laboratories. Preliminary results suggest promising biological activity against various disease targets, including cancer cell lines and inflammatory pathways. Further preclinical studies are necessary to validate these findings and assess potential therapeutic benefits in animal models.

As our understanding of disease mechanisms continues to evolve, compounds like 3-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)propanoic acid will play an increasingly important role in drug discovery efforts. Their unique structural features and functional versatility make them valuable tools for developing next-generation therapeutics that address unmet medical needs. Continued research into their synthesis, characterization, and biological evaluation will undoubtedly lead to new insights and innovations in pharmaceutical chemistry.